
An In-Depth Technical Guide to Mercurobutol:
Chemical Properties, Synthesis, and

Antimicrobial Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mercurobutol

Cat. No.: B1219570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mercurobutol, an organomercurial compound, has historically been utilized for its antiseptic

properties. This technical guide provides a comprehensive overview of its chemical identity, a

detailed, albeit inferred, synthesis protocol, and a summary of its antimicrobial activity. The

mechanism of action, rooted in the interaction of mercury with sulfhydryl groups in proteins, is

discussed. Due to the discontinuation of many organomercurial compounds in clinical use,

specific experimental data for Mercurobutol is limited. This guide consolidates available

information and provides context with data from related organomercurial compounds.

Chemical Identifiers and Properties
Mercurobutol is chemically known as 4-tert-butyl-2-chloromercuriphenol. Its chemical

identifiers and key properties are summarized in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1219570?utm_src=pdf-interest
https://www.benchchem.com/product/b1219570?utm_src=pdf-body
https://www.benchchem.com/product/b1219570?utm_src=pdf-body
https://www.benchchem.com/product/b1219570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 498-73-7

Molecular Formula C₁₀H₁₃ClHgO

Molecular Weight 385.25 g/mol

IUPAC Name (5-tert-butyl-2-hydroxyphenyl)(chloro)mercury

InChI
InChI=1S/C10H13O.ClH.Hg/c1-10(2,3)8-4-6-

9(11)7-5-8;;/h4-6,11H,1-3H3;1H;/q;;+1/p-1

InChIKey KDLVWLVVXAFNHZ-UHFFFAOYSA-M

SMILES CC(C)(C)c1ccc(c(c1)O)[Hg]Cl

Synonyms
Mercurobutolum, Mercryl, 4-tert-Butyl-2-

(chloromercuri)phenol

Synthesis of Mercurobutol
A detailed experimental protocol for the synthesis of Mercurobutol is not readily available in

contemporary literature. However, based on established organomercurial synthesis methods, a

probable two-step synthesis route starting from 4-tert-butylphenol is outlined below. The first

step involves the chlorination of 4-tert-butylphenol, followed by mercuration.

Experimental Protocol: Synthesis of 4-tert-butyl-2-
chlorophenol (Precursor)
This protocol is for the synthesis of the precursor to Mercurobutol.

Materials:

4-tert-butylphenol

Sulfuryl chloride (SO₂Cl₂)

Methanol (MeOH)
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Dichloromethane (CH₂Cl₂)

Water (H₂O)

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve 4-tert-butylphenol in dichloromethane in a reaction vessel.

Cool the solution to 0°C using an ice bath.

Slowly add a solution of sulfuryl chloride in dichloromethane to the reaction mixture, followed

by the dropwise addition of methanol, while maintaining the temperature at 0°C.

After the addition is complete, allow the mixture to stir overnight at room temperature.

Quench the reaction by adding water.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the solution and concentrate it under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography to yield 4-tert-butyl-2-chlorophenol.

Postulated Experimental Protocol: Mercuration of 4-tert-
butyl-2-chlorophenol
This is a hypothetical protocol for the final step in Mercurobutol synthesis, based on general

mercuration procedures for phenols.

Materials:

4-tert-butyl-2-chlorophenol
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Mercuric acetate (Hg(OAc)₂)

Sodium chloride (NaCl)

Ethanol

Water

Procedure:

Dissolve 4-tert-butyl-2-chlorophenol in a suitable solvent such as ethanol.

Add an aqueous solution of mercuric acetate to the reaction mixture.

Heat the mixture under reflux for a specified period to facilitate the mercuration reaction.

After cooling, add a saturated solution of sodium chloride to precipitate the chloromercuri

derivative.

Filter the precipitate, wash with water, and then with a small amount of cold ethanol.

Recrystallize the crude product from a suitable solvent (e.g., aqueous ethanol) to obtain pure

Mercurobutol.

Experimental Workflow for Mercurobutol Synthesis

Step 1: Synthesis of 4-tert-butyl-2-chlorophenol Step 2: Mercuration

4-tert-butylphenol Chlorination with SO2Cl2 in CH2Cl2/MeOH 4-tert-butyl-2-chlorophenol 4-tert-butyl-2-chlorophenol Mercuration with Hg(OAc)2 Addition of NaCl Mercurobutol

Click to download full resolution via product page

Caption: Postulated two-step synthesis of Mercurobutol.

Antimicrobial Activity
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Mercurobutol exhibits broad-spectrum antimicrobial activity, including antiseptic and antifungal

properties. Specific quantitative data, such as Minimum Inhibitory Concentration (MIC) values,

are not widely available in recent literature. The following table summarizes the known

antimicrobial spectrum.

Microorganism Type Examples Activity

Bacteria
Gram-positive and Gram-

negative bacteria
Antiseptic

Fungi (Yeasts) Candida albicans Fungistatic/Fungicidal

Fungi (Molds) Dermatophytes Fungistatic/Fungicidal

Experimental Protocol: Broth Microdilution for
Antifungal Susceptibility
A generalized protocol for determining the MIC of an antifungal agent like Mercurobutol is
provided below, based on established methods.

Materials:

Test microorganism (e.g., Candida albicans)

Appropriate broth medium (e.g., RPMI-1640)

Mercurobutol stock solution

96-well microtiter plates

Spectrophotometer or visual inspection

Procedure:

Prepare a standardized inoculum of the test microorganism in the broth medium.

Perform serial two-fold dilutions of the Mercurobutol stock solution in the microtiter plate

wells with the broth medium.
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Add the standardized inoculum to each well.

Include a positive control (microorganism with no drug) and a negative control (broth medium

only).

Incubate the plates under appropriate conditions (e.g., 35°C for 24-48 hours).

Determine the MIC as the lowest concentration of Mercurobutol that visibly inhibits the

growth of the microorganism or shows a significant reduction in turbidity as measured by a

spectrophotometer.

Workflow for Antifungal Susceptibility Testing
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Prepare Mercurobutol Serial Dilutions

Inoculate Microtiter Plate

Prepare Standardized Fungal Inoculum

Incubate at 35°C for 24-48h Determine Minimum Inhibitory Concentration (MIC)

Microbial Cell

Mercurobutol (Organomercurial)

Cellular Uptake

Release of Hg²⁺

Interaction with Protein Sulfhydryl (-SH) Groups

Enzyme Inactivation & Protein Denaturation

Disruption of Cellular Functions

Cell Death / Growth Inhibition
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To cite this document: BenchChem. [An In-Depth Technical Guide to Mercurobutol: Chemical
Properties, Synthesis, and Antimicrobial Activity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1219570#mercurobutol-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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